3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine

• IUPAC Name: 4-chloro-5,6-dimethyl-2-pyridin-3-ylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C13H10ClN3S/c1-7-8(2)18-13-10(7)11(14)16-12(17-13)9-4-3-5-15-6-9/h3-6H,1-2H3
• InChI Key: OKMOUSJGXYXWHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=NC(=N2)C3=CN=CC=C3)Cl)C
• Molecular Formula: C13H10ClN3S
• Molecular Weight: 275.76 g/mol

Description

3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine (CAS: 742094-64-0, purity: 95% ) is a heterocyclic compound featuring a thieno[2,3-d]pyrimidine core substituted with chlorine at position 4, methyl groups at positions 5 and 6, and a pyridine ring at position 2. This compound serves as a critical intermediate in pharmaceutical and agrochemical synthesis due to its versatile reactivity and structural rigidity . Its synthesis typically involves nucleophilic aromatic substitution (SNAr) reactions, as demonstrated in the preparation of analogs with ether linkages for CNS-targeted drug candidates .

However, these groups also contribute to metabolic instability, as hydroxylation of the methyl moieties and sulfur oxidation in the thiophene ring are major metabolic pathways in rats and humans, respectively .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine typically involves the following steps:

Formation of the Thieno[2,3-d]pyrimidine Core: This step involves the cyclization of appropriate starting materials to form the thieno[2,3-d]pyrimidine ring. Common reagents include sulfur-containing compounds and chlorinated pyrimidines.

Coupling with Pyridine: The final step involves coupling the chlorinated thieno[2,3-d]pyrimidine with a pyridine derivative.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of large-scale reactors, efficient purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine undergoes several types of chemical reactions, including:

Substitution Reactions: The chlorine atom at the 4-position can be substituted with various nucleophiles, leading to the formation of different derivatives.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the sulfur atom in the thieno ring.

Coupling Reactions: The pyridine ring can participate in coupling reactions, forming larger, more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation: Oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) can be used.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups, while oxidation and reduction reactions can modify the sulfur atom’s oxidation state.

Scientific Research Applications

3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine has several scientific research applications:

Medicinal Chemistry: This compound is investigated for its potential as a therapeutic agent due to its unique structure and biological activity.

Biological Studies: It is used in studies to understand its interaction with biological targets, such as enzymes and receptors.

Chemical Biology: Researchers use this compound to probe biological pathways and mechanisms.

Industrial Applications:

Mechanism of Action

The mechanism of action of 3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Differences

• Replacement of pyridine with thiophene (ST-8055) reduces nitrogen-based hydrogen bonding but may enhance sulfur-mediated metabolism .

• Substituent Effects :

  • 5,6-Dimethyl Groups : Increase lipophilicity (logP) compared to diphenyl (QH-9114), favoring CNS penetration but accelerating hepatic clearance via hydroxylation .
  • Chlorine Position : The 4-Cl substituent in the target compound vs. 7-Cl in QZ-2994 alters electrophilic reactivity, impacting SNAr efficiency and metabolite formation .

Pharmacokinetic and Metabolic Profiles

• Metabolic Stability: The target compound exhibits high intrinsic clearance (rat CLhep = 68 mL/min/kg) due to methyl group hydroxylation and thiophene sulfur oxidation . Thiophene-containing analogs (ST-8055) may undergo sulfoxidation, a pathway less prevalent in pyridine-substituted derivatives .

• CNS Penetration :

  • Ether-linked analogs of the target compound achieve high CNS distribution (Kp > 1) but variable unbound fractions (Kp,uu), whereas diphenylpyrimidines (QH-9114) are likely too bulky for efficient BBB traversal .

Toxicological Considerations

• Adaptive hepatic and renal changes observed in dimethyl-substituted thienopyrimidines (e.g., 4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2(1H)-one) suggest class-specific effects, possibly linked to methyl group metabolism .

Biological Activity

The compound 3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine is a derivative of thieno[2,3-d]pyrimidine and has gained attention in medicinal chemistry due to its potential biological activities, particularly as an inhibitor of various kinases implicated in cancer and other diseases. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in preclinical studies, and structure-activity relationships (SAR).

• Chemical Formula : C₈H₇ClN₂S
• Molecular Weight : 198.67 g/mol
• CAS Number : 108831-68-1
• Solubility : Slightly soluble in water

Biological Activity Overview

The biological activity of 3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine has been primarily studied in relation to its role as a kinase inhibitor. The following sections detail specific activities and findings from relevant studies.

Kinase Inhibition

• Pim Kinase Inhibition
  • Studies have shown that compounds related to thieno[2,3-d]pyrimidine exhibit significant inhibition of Pim kinases, which are associated with tumorigenesis and cancer progression. For instance, derivatives similar to 3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine demonstrated IC₅₀ values in the low micromolar range against Pim-1 kinase .
  • The most active compounds in these studies showed cytotoxic effects on various cancer cell lines, including MCF7 (breast cancer), HCT116 (colon cancer), and PC3 (prostate cancer) .

Structure-Activity Relationships (SAR)

The SAR studies indicate that modifications on the thieno[2,3-d]pyrimidine scaffold can significantly influence biological activity:

• Substituents at specific positions on the pyrimidine ring enhance kinase inhibition.
• The presence of electron-withdrawing groups like chlorine at position 4 increases potency against Pim kinases .

Case Studies

• Cytotoxicity Testing
  • A series of derivatives were tested for cytotoxicity against several cancer cell lines. The results indicated that compounds with a similar structure to 3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine exhibited IC₅₀ values ranging from 1.18 to 8.83 µM across different cell lines .

Compound	IC₅₀ (µM)	Cell Line
7a	1.18	MCF7
7d	1.97	HCT116
9	8.83	PC3

The mechanism by which 3-{4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine exerts its biological effects is primarily through the inhibition of kinase activity:

• Inhibition of Pim kinases leads to reduced cell proliferation and increased apoptosis in cancer cells.